2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(4-tert-butylbenzoyl)amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H27N3O2S.ClH/c1-5-24-11-10-15-16(12-24)27-20(17(15)18(22)25)23-19(26)13-6-8-14(9-7-13)21(2,3)4;/h6-9H,5,10-12H2,1-4H3,(H2,22,25)(H,23,26);1H
• InChI Key: IAMYDNGXMXAOPS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)C(C)(C)C.Cl
• Molecular Formula: C21H28ClN3O2S
• Molecular Weight: 422.0 g/mol
• CAS No.: 1215420-30-6

Description

Thieno[2,3-c]pyridine derivatives are a class of compounds that have been studied for their diverse biological activities. They are bicyclic heteroaromatic compounds that contain nitrogen and sulfur atoms. These compounds have been found to exhibit antibacterial activity against certain strains.

Synthesis Analysis

Thieno[2,3-c]pyridine derivatives can be synthesized by various methods. One common method involves the condensation of certain carboxamides with substituted carboxylic acids. Another method involves the reaction of thiophene derivatives with isocyanates.

Molecular Structure Analysis

The thieno[2,3-c]pyridine scaffold is a bicyclic heteroaromatic motif with hydrogen bond donor–acceptor hinge binder motifs. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group.

Chemical Reactions Analysis

Thieno[2,3-c]pyridine derivatives can undergo various chemical reactions. For instance, they can react with formic acid to afford thieno[3,2-d]pyrimidin-4-ones. They can also react with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene to produce β-keto amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Thieno[2,3-c]pyridine derivatives are characterized by IR, MS, NMR, and elemental analysis.

Mechanism of Action

While the exact mechanism of action of “2-(4-tert-butylbenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride” is not known, thieno[2,3-c]pyridine derivatives have been studied for their inhibitory effects against certain enzymes.

Future Directions

Thieno[2,3-c]pyridine derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities. Future research could focus on synthesizing new derivatives and studying their biological activities.